Cas no 491-35-0 (Lepidine)

• Product Name: Lepidine
• CAS No: 491-35-0
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD00006784
• CID: 37742
• PubChem ID: 10285
• Update Time: 2026-05-14

Lepidine Chemical and Physical Properties

Names and Identifiers

• Lepidine
• 4-Lepidine
• 4-METHYLCHINOLINE
• 4-METHYLQUINOLINE
• 4-methyl-quinolin
• Cincholepidine
• gamma-Methylquinoline
• -Methylquinoline
• Quinoline,4-methyl-
• 4-METHYLQUINUOLINE
• 4-Methylquinoline, Lepidine
• Lepidin
• p-Methylquinoline
• Quinoline,4-methyl

• MDL： MFCD00006784
• Inchi： InChI=1S/C10H9N/c1-8-6-7-11-10-5-3-2-4-9(8)10/h2-7H,1H3
• InChI Key： MUDSDYNRBDKLGK-UHFFFAOYSA-N
• SMILES： CC1=CC=NC2=CC=CC=C12
• BRN： 110926

Computed Properties

• Exact Mass: 143.07300
• Monoisotopic Mass: 143.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Colorless oily object
• Density: 1.083 g/mL at 25 °C(lit.)
• Melting Point: 9-10 °C (lit.)
• Boiling Point: 265°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.620(lit.)
• Water Partition Coefficient: Slightly soluble
• PSA: 12.89000
• LogP: 2.54320
• Solubility: Slightly soluble in water, soluble in alcohol \ benzene \ ether
• Merck: 5441
• Sensitiveness: Light Sensitive
• pka: 5.67(at 20℃)

Lepidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37/39
• FLUKA BRAND F CODES：8-10
• RTECS：OH0316000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38; R68
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives